Cas no 1804497-74-2 (5-(Fluoromethyl)-2-(methylthio)benzo[d]oxazole)

• Product Name: 5-(Fluoromethyl)-2-(methylthio)benzo[d]oxazole
• CAS No: 1804497-74-2
• MF: C₉H₈FNOS
• MW: 197.22932434082
• CID: 4818336
• Update Time: 2023-08-19

5-(Fluoromethyl)-2-(methylthio)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(Fluoromethyl)-2-(methylthio)benzo[d]oxazole

• Inchi： 1S/C9H8FNOS/c1-13-9-11-7-4-6(5-10)2-3-8(7)12-9/h2-4H,5H2,1H3
• InChI Key： UOEKMPPRPHMJJT-UHFFFAOYSA-N
• SMILES： S(C)C1=NC2C=C(CF)C=CC=2O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• XLogP3: 2.8
• Topological Polar Surface Area: 51.3